Cas no 2248415-56-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(2,5-dimethylphenyl)sulfanyl]methyl}benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(2,5-dimethylphenyl)sulfanyl]methyl}benzoate
• CAS No: 2248415-56-5
• MF: C₂₄H₁₉NO₄S
• MW: 417.47696518898
• CID: 6024286
• PubChem ID: 165975036
• Update Time: 2025-07-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(2,5-dimethylphenyl)sulfanyl]methyl}benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(2,5-dimethylphenyl)sulfanyl]methyl}benzoate
• EN300-6524238
• 2248415-56-5

• Inchi： 1S/C24H19NO4S/c1-15-10-11-16(2)21(12-15)30-14-17-6-5-7-18(13-17)24(28)29-25-22(26)19-8-3-4-9-20(19)23(25)27/h3-13H,14H2,1-2H3
• InChI Key： IZYXZJAGZVLSSX-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)CC1C=CC=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=1

Computed Properties

• Exact Mass: 417.10347926g/mol
• Monoisotopic Mass: 417.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 89Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(2,5-dimethylphenyl)sulfanyl]methyl}benzoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(2,5-dimethylphenyl)sulfanyl]methyl}benzoate (CAS No. 2248415-56-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(2,5-dimethylphenyl)sulfanyl]methyl}benzoate (CAS No. 2248415-56-5) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a 1,3-dioxo-isoindole core and a sulfanyl-methylbenzoate side chain, makes it a subject of interest for researchers exploring novel drug delivery systems and polymer stabilizers. The presence of the 2,5-dimethylphenyl group further enhances its stability, a critical factor in modern synthetic chemistry.

In recent years, the demand for isoindole derivatives has surged due to their versatility in organic synthesis and medicinal chemistry. This compound, in particular, aligns with the growing trend of targeted molecular design, addressing challenges in bioavailability and thermal resistance. Researchers frequently inquire about its synthesis pathways, solubility profiles, and potential as a photoinitiator in UV-curable coatings—a hot topic in sustainable material development.

From an industrial perspective, CAS No. 2248415-56-5 has garnered attention for its role in high-performance additives. Its sulfanyl-methyl moiety offers exceptional radical-scavenging properties, making it a candidate for antioxidant formulations in plastics and rubbers. Discussions on platforms like ResearchGate often highlight its compatibility with green chemistry principles, as manufacturers seek eco-friendly alternatives to traditional stabilizers.

The compound’s nomenclature—1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(2,5-dimethylphenyl)sulfanyl]methyl}benzoate—may appear complex, but each segment reflects its functional diversity. For instance, the dihydro-isoindol unit is pivotal in heterocyclic drug discovery, while the benzoate ester linkage ensures controlled release in prodrug applications. Such features resonate with queries about structure-activity relationships (SAR) in drug design forums.

Emerging studies also explore its electrochemical properties, particularly in organic semiconductors. With the rise of flexible electronics, scientists are testing its charge-transfer efficiency, a frequent search term in materials science databases. Meanwhile, patent filings suggest its utility in advanced adhesives, where its thermal stability outperforms conventional monomers.

In summary, CAS No. 2248415-56-5 exemplifies innovation at the intersection of chemistry and technology. Its multifaceted applications—from pharmaceutical intermediates to smart materials—underscore its relevance in answering today’s scientific and industrial challenges. As research progresses, this compound is poised to become a cornerstone in next-generation chemical solutions.